Cas no 2680849-41-4 (benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680849-41-4
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5636763
• PubChem ID: 165907340
• Update Time: 2025-06-13

benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate
• EN300-28286669
• 2680849-41-4

• Inchi： 1S/C17H17NO3/c19-11-15-8-4-7-14-9-10-18(16(14)15)17(20)21-12-13-5-2-1-3-6-13/h1-8,19H,9-12H2
• InChI Key： ICELMPHAFVSTQY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C(CO)=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate

Comprehensive Overview of Benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680849-41-4)

Benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680849-41-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of indole derivatives, which are widely recognized for their biological activities and versatility in drug discovery. The presence of a hydroxymethyl group at the 7-position and a benzyl carboxylate moiety at the 1-position of the indole ring makes this molecule a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for indole-based compounds has surged, driven by their role in the development of novel therapeutics. Researchers are particularly interested in benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate due to its potential as a building block for more complex molecules. The compound's CAS No. 2680849-41-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings. Its structural attributes align with current trends in small-molecule drug design, where modular and functionalized scaffolds are highly valued.

The synthesis of benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization of the indole core. These methods are often optimized to achieve high yields and purity, which are critical for downstream applications. The compound's hydroxymethyl group offers a reactive site for further derivatization, enabling the creation of diverse analogs with tailored properties. This flexibility is particularly appealing in the context of structure-activity relationship (SAR) studies, a hot topic in modern drug discovery.

From an analytical perspective, benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate can be characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure accurate identification and quantification, which are essential for quality control in research and production. The compound's CAS No. 2680849-41-4 serves as a unique identifier in chemical databases, facilitating efficient retrieval and cross-referencing of related data.

One of the most discussed applications of indole derivatives like benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate is their potential role in targeting neurological disorders. The indole scaffold is a common feature in many central nervous system (CNS) drugs, and modifications to its structure can influence binding affinity and selectivity. This has led to increased interest in the compound's potential as a precursor for neuroprotective agents or cognitive enhancers, topics frequently explored in recent scientific literature.

Another area of interest is the compound's utility in green chemistry initiatives. Researchers are investigating sustainable synthesis routes for benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate, such as catalytic methods or biocatalytic transformations, to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly manufacturing, a trend that resonates with both scientists and environmentally conscious consumers.

In summary, benzyl 7-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680849-41-4) represents a versatile and valuable compound in contemporary chemical research. Its structural features, synthetic accessibility, and potential applications make it a subject of ongoing investigation. As the scientific community continues to explore indole chemistry and its implications for drug discovery, this compound is likely to remain a focal point for innovation and development.